8-(Bromomethyl)-7-fluoro-2-methoxyquinoxaline

• Molecular Formula: C10H8BrFN2O
• Molecular Weight: 271.09 g/mol
• IUPAC Name: 8-(bromomethyl)-7-fluoro-2-methoxyquinoxaline
• InChI: InChI=1S/C10H8BrFN2O/c1-15-9-5-13-8-3-2-7(12)6(4-11)10(8)14-9/h2-3,5H,4H2,1H3
• InChI Key: SLABHKNDNBCAKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C2C=CC(=C(C2=N1)CBr)F

Description

8-(Bromomethyl)-7-fluoro-2-methoxyquinoxaline is a useful research compound. Its molecular formula is C10H8BrFN2O and its molecular weight is 271.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 7-fluoro-8-methyl-2-(methyloxy)quinoxaline (50 g, 260 mmol) in dry chloroform (1 L) were added N-bromosuccinimide (52 g, 292 mmol) and benzoyl peroxide (70%, 0.42 g) and the mixture was heated under reflux, illuminated with a 120 W lamp, for 2 h. After cooling, the mixture was washed with water. The aqueous phase was re-extracted twice with dichloromethane and the combined organic fractions were washed with water, dried and evaporated to give product (72.1 g, 100%).